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Compound of Interest

Compound Name: Americium trinitrate

Cat. No.: B1217664

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Americium(lll) nitrate, Am(NOs)s. The information is curated for researchers,
scientists, and professionals in drug development who may work with or encounter this actinide
compound. This guide emphasizes detailed data presentation, experimental methodologies,
and visual representations of key processes.

Physical Properties

Americium(lIl) nitrate is a radioactive inorganic compound. While extensive physical
characterization is limited due to its radioactivity, the available data is summarized below.

Table 1: Physical Properties of Americium(lll) Nitrate
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Property Value Notes

Molecular Formula AmM(NO3s)s [1]

Molar Mass 429.08 g/mol [1]

Appearance White crystalline solid. Forms crystal hydrates.[1]
Solubility in Water Soluble [1]

Density Data not available

Melting Point Data not available

Boiling Point Data not available

Chemical Properties

Americium(lIl) nitrate exhibits chemical behaviors characteristic of a trivalent actinide salt. Its
reactivity is significantly influenced by its radioactive nature and the nitrate anion.

Key Chemical Reactions:

o Thermal Decomposition: Americium(lll) nitrate thermally decomposes to form Americium(lll)
oxide (Am203).[1][2] This process is a key step in the synthesis of americium dioxide
(AmOz2), which involves an intermediate oxalate precipitation.

» Synthesis from Americium Metal: It can be synthesized by the reaction of americium metal
with nitric acid.[1]

o 8 Am + 30 HNOs —» 8 Am(NOs)s + 3 N20O + 15 H20[1]

o Complexation in Aqueous Solution: In nitric acid solutions, americium(lll) can form complex
species with nitrate ions, such as AmNO32+.[3] The stability of these complexes is dependent
on the nitric acid concentration and temperature.

Experimental Protocols

Detailed experimental protocols for handling and analyzing americium nitrate are critical due to
its radioactivity. The following sections provide outlines of common procedures.
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Synthesis of Americium(lll) Nitrate Solution from
Americium Dioxide

This protocol describes the dissolution of americium dioxide to prepare a nitrate solution, a
common precursor for further synthesis or analysis.

Materials:

Americium dioxide (AmOz) powder

Concentrated nitric acid (HNO3)

Deionized water

Heating plate

Appropriate radiological shielding and containment (e.g., glovebox)

Procedure:

e Weigh a precise amount of AmO:2 powder inside a certified radiological glovebox.
o Transfer the powder to a clean reaction vessel.

e Slowly add a measured volume of concentrated nitric acid to the vessel. The molar ratio will
depend on the desired final concentration.

o Gently heat the mixture on a heating plate to facilitate dissolution. The temperature and time
will depend on the particle size and reactivity of the AmOs-.

e Once the AmOz is completely dissolved, allow the solution to cool to room temperature.

e The resulting solution of Americium(lll) nitrate can then be diluted as needed for subsequent
applications.

Analysis of Americium Nitrate by Alpha Spectrometry
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Alpha spectrometry is a primary technique for the quantification and isotopic analysis of
americium.

Sample Preparation:

o Co-precipitation: For dilute agueous samples, americium can be concentrated by co-
precipitation with a carrier, such as calcium phosphate.

o Extraction Chromatography: Americium is separated from interfering radionuclides using
extraction chromatography resins (e.g., TRU resin).

» Electrodeposition: The purified americium fraction is then electrodeposited onto a stainless
steel or platinum disc to create a thin, uniform source for alpha counting.[4]

Instrumentation and Measurement:
e Avacuum chamber containing a silicon detector.
o The sample disc is placed in the chamber, and a vacuum is applied.

o The alpha particles emitted by the americium isotopes are detected, and their energies are
measured.

e The concentration of each isotope is determined from the count rate at its characteristic
alpha energy.

Analysis of Americium Nitrate by Gamma Spectrometry

Gamma spectrometry is used to identify and quantify gamma-emitting radionuclides, including
certain isotopes of americium like 2*1Am.

Procedure:
e A known volume of the americium nitrate solution is placed in a calibrated counting vial.
e The vial is positioned in a shielded high-purity germanium (HPGe) detector.

e The gamma-ray spectrum is acquired for a predetermined time.
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e The characteristic gamma-ray peaks of the americium isotopes (e.g., 59.5 keV for 241Am) are
identified and their net peak areas are calculated.

e The activity concentration of the radionuclide is determined by comparing the peak area to
that of a calibrated standard source of the same geometry.

Analysis of Americium Nitrate by UV-Vis
Spectrophotometry

UV-Vis spectrophotometry can be used to study the complexation of americium(lll) in solution.
Procedure:

e Prepare a series of americium nitrate solutions with varying concentrations of nitric acid or
other ligands.

» Use a spectrophotometer to measure the absorbance of each solution over a specific
wavelength range. Americium(lll) has characteristic absorption peaks around 503 nm and
813 nm.[5]

e Changes in the position and intensity of these peaks can be used to identify the formation of
different complex species and to calculate their stability constants.[3][5]

Mandatory Visualizations
Workflow for Conversion of Americium Nitrate to
Americium Dioxide

The following diagram illustrates a typical process flow for converting an aqueous solution of
americium nitrate into americium dioxide, a stable form often used in radioisotope applications.
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Caption: Process flow for the conversion of Americium Nitrate to Americium Dioxide.

Analytical Workflow for Americium in Water Samples

This diagram outlines the key steps involved in the radiochemical analysis of americium in

aqueous samples.
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Caption: Analytical workflow for the determination of Americium in water.
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Toxicology and Environmental Fate

Toxicology: The primary hazard associated with americium nitrate is its radioactivity.[6]
Internal exposure, through inhalation or ingestion, is of greatest concern as the emitted alpha
particles can cause significant damage to surrounding tissues.[6] Americium that enters the
body tends to accumulate in the bones, liver, and muscles.[7] The long-term retention in
bone can lead to an increased risk of bone cancer.[8] The chemical toxicity of americium is
generally considered to be low compared to its radiological toxicity.

Environmental Fate: Americium released into the environment typically associates with
particles in the air, soil, and water.[7][8] It adheres strongly to soil particles and does not tend
to migrate deep into the ground.[8] While plants can absorb small amounts of americium
from the soil, and it can be taken up by aquatic organisms, significant bioaccumulation in the
food chain is not generally observed.[8]

Handling and Safety Precautions

Due to its high radioactivity, americium nitrate must be handled with stringent safety protocols

in appropriately designed facilities.

Containment: All work with americium nitrate should be conducted in a glovebox or other
suitable containment to prevent inhalation and ingestion.

Shielding: Shielding may be necessary to protect against gamma radiation, depending on
the quantity of material being handled.

Personal Protective Equipment (PPE): Appropriate PPE, including lab coats, safety glasses,
and multiple pairs of gloves, is mandatory.

Monitoring: Regular monitoring of the work area and personnel for radioactive contamination
is essential.

Waste Disposal: All waste generated from work with americium nitrate must be treated as
radioactive waste and disposed of in accordance with institutional and regulatory
requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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